molecular formula C6H9N3O4S2 B8772425 4-Aminobenzene-1,3-disulfonamide CAS No. 40642-90-8

4-Aminobenzene-1,3-disulfonamide

Cat. No. B8772425
CAS RN: 40642-90-8
M. Wt: 251.3 g/mol
InChI Key: BOZSDDFQWJUBNG-UHFFFAOYSA-N
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Description

4-Aminobenzene-1,3-disulfonamide is a chemical compound with the molecular formula C6H9N3O4S2 and a molecular weight of 251.28 g/mol . It is also known by its CAS Registry Number 40642-90-8 . It is a useful research chemical .


Synthesis Analysis

The synthesis of benzene-1,3-disulfonamide-containing heterocycles has been achieved via double Mitsunobu annulation . This method is effective for constructing medium to large ring structures in moderate to good chemical yields . The flexibility of sulfonamide moieties in these rings was determined by X-ray crystal structural analysis .


Molecular Structure Analysis

The molecular structure of 4-Aminobenzene-1,3-disulfonamide has been analyzed using X-ray crystal structural analysis . The 3D-conformation of several novel benzene-1,3-disulfonamides-containing 11- to 13-membered heterocycles have been achieved .


Physical And Chemical Properties Analysis

4-Aminobenzene-1,3-disulfonamide has a molecular weight of 285.73 . The IUPAC Standard InChI is InChI=1S/C6H8ClN3O4S2/c7-3-1-4 (8)6 (16 (10,13)14)2-5 (3)15 (9,11)12/h1-2H,8H2, (H2,9,11,12) (H2,10,13,14) .

Safety and Hazards

4-Aminobenzene-1,3-disulfonamide can cause serious eye irritation and skin irritation . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound . After handling, it is advised to wash skin thoroughly .

properties

CAS RN

40642-90-8

Product Name

4-Aminobenzene-1,3-disulfonamide

Molecular Formula

C6H9N3O4S2

Molecular Weight

251.3 g/mol

IUPAC Name

4-aminobenzene-1,3-disulfonamide

InChI

InChI=1S/C6H9N3O4S2/c7-5-2-1-4(14(8,10)11)3-6(5)15(9,12)13/h1-3H,7H2,(H2,8,10,11)(H2,9,12,13)

InChI Key

BOZSDDFQWJUBNG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1S(=O)(=O)N)S(=O)(=O)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred suspension of 2-amino-4-chloro-5-sulfamoylbenzenesulfonamide (11.4 g; 40 mmol) and 10% Pd/C (750 mg) in EtOH (300 ml) was hydrogenated at 1 bar until hydrogen consumption ceased (24 h). The reaction mixture was evaporated to dryness, resuspended in THF and filtered through celite. The filtrate was evaporated to dryness and the isolated solid washed with boiling EtOAc (2×150 ml) to give 9.58 g (95%) product.
Quantity
11.4 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
750 mg
Type
catalyst
Reaction Step One
Yield
95%

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